Cas no 1414513-84-0 (3-phenyloxetane-3-carbonitrile)

• Product Name: 3-phenyloxetane-3-carbonitrile
• CAS No: 1414513-84-0
• MF: C₁₀H₉NO
• MW: 159.1846
• CID: 4698902
• Update Time: 2023-11-20

3-phenyloxetane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanecarbonitrile, 3-phenyl-
• 1-(3-Ethyl-oxetan-3-yl)ethanone
• 3-Phenyl-3-oxetanecarbonitrile
• 3-Phenyloxetane-3-carbonitrile
• 3-phenyloxetane-3-carbonitrile

• Inchi： 1S/C10H9NO/c11-6-10(7-12-8-10)9-4-2-1-3-5-9/h1-5H,7-8H2
• InChI Key： IWRBDUUCHRYGBF-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C(C#N)(C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 33

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds